3,5,6-trichloro-1,2-benzoxazole

• IUPAC Name: 3,5,6-trichloro-1,2-benzoxazole
• InChI: InChI=1S/C7H2Cl3NO/c8-4-1-3-6(2-5(4)9)12-11-7(3)10/h1-2H
• InChI Key: ZAQIYHJMWDVLNY-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Cl)Cl)ON=C2Cl
• Molecular Formula: C7H2Cl3NO
• Molecular Weight: 222.5 g/mol

Description

3,5,6-Trichloro-1,2-benzoxazole, also known as TCB, is an organic compound that is used for a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 214.45 g/mol and a melting point of 120 °C. TCB is a versatile compound with a wide range of properties and applications. It is used in the synthesis of other compounds, as a reagent in biochemical and physiological experiments, and as a catalyst in organic reactions. Furthermore, its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 3,5,6-trichloro-1,2-benzoxazole is not fully understood. However, it is believed to act as an antioxidant by scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS). It is also believed to inhibit the activity of enzymes involved in the synthesis of pro-inflammatory and pro-oxidative molecules. Furthermore, this compound has been shown to reduce the production of lipid peroxidation products, which can lead to cell damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to reduce inflammation, oxidative stress, and cell death. Furthermore, it has been shown to protect cells from the damaging effects of UV radiation and to improve mitochondrial function. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines and to increase the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5,6-trichloro-1,2-benzoxazole in laboratory experiments include its low cost, its low toxicity, and its wide range of properties and applications. Additionally, this compound is relatively easy to synthesize and purify. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very stable in aqueous solutions and is not very soluble in organic solvents. Furthermore, its mechanism of action is not fully understood and its effects on certain biochemical and physiological processes are still being studied.

Future Directions

The future directions of research on 3,5,6-trichloro-1,2-benzoxazole include further exploration of its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for lab experiments. Additionally, further research is needed to explore its potential applications in the treatment of various diseases and disorders. Furthermore, research should be conducted to determine the optimal conditions for the synthesis and purification of this compound. Finally, research should be conducted to determine the most effective methods for the delivery of this compound to target tissues and cells.

Synthesis Methods

3,5,6-trichloro-1,2-benzoxazole can be synthesized in a variety of ways. One method involves the reaction of 2-chloro-3,5-dinitrobenzaldehyde with sodium hydroxide in aqueous methanol. This reaction produces a yellow-orange solution of this compound, which can then be purified by recrystallization. Another method involves the reaction of 1,2-dichlorobenzene with sodium hypochlorite in aqueous ethanol. This reaction produces a yellow-orange solution of this compound, which can then be purified by recrystallization.

Scientific Research Applications

3,5,6-trichloro-1,2-benzoxazole is a versatile compound that is used for a variety of scientific research applications. It is used in the synthesis of other compounds, such as 4-chloro-3,5-dinitrobenzaldehyde and 2-chloro-3,5-dinitrobenzaldehyde. It is also used as a reagent in biochemical and physiological experiments, and as a catalyst in organic reactions. Furthermore, this compound has been used to study the effects of oxidative stress and to investigate the mechanisms of action of various drugs.